Cas no 676137-86-3 (Benzonitrile, 2-fluoro-5-(2-methylpropyl)-)

• Product Name: Benzonitrile, 2-fluoro-5-(2-methylpropyl)-
• CAS No: 676137-86-3
• MF: C₁₁H₁₂FN
• MW: 177.218086242676
• CID: 1719834
• Update Time: 2024-11-27

Benzonitrile, 2-fluoro-5-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-fluoro-5-(2-methylpropyl)-
• 2-Fluoro-5-isobutylbenzonitrile

• Inchi： 1S/C11H12FN/c1-8(2)5-9-3-4-11(12)10(6-9)7-13/h3-4,6,8H,5H2,1-2H3
• InChI Key： ALFDRTOWAUMQBE-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(CC(C)C)=CC=C1F

Computed Properties

• Exact Mass: 177.09546

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 247.9±20.0 °C(Predicted)
• PSA: 23.79